Cas no 1806970-46-6 (1-Bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene)

• Product Name: 1-Bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
• CAS No: 1806970-46-6
• MF: C₇H₃BrClF₃
• MW: 259.450930833817
• CID: 5758092
• PubChem ID: 118816801
• Update Time: 2023-12-26

1-Bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-6511618
• 1-Bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
• 1806970-46-6
• Benzene, 1-bromo-2-chloro-4-(difluoromethyl)-3-fluoro-

• Inchi： 1S/C7H3BrClF3/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2,7H
• InChI Key： IJEBSKAHZLNPDI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=C(C=1Cl)F

Computed Properties

• Exact Mass: 257.90587g/mol
• Monoisotopic Mass: 257.90587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.732±0.06 g/cm3(Predicted)
• Boiling Point: 237.6±35.0 °C(Predicted)